2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid
Overview
Description
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid (THPDCA) is an organic compound that has been studied extensively due to its potential applications in pharmaceuticals, biotechnology, and biochemistry. THPDCA is a derivative of pyrimidine and has a molecular formula of C6H8N2O4. It is a white, crystalline solid that is soluble in water and ethanol. THPDCA has been identified as a key intermediate in the synthesis of several drugs, including the anti-cancer drugs paclitaxel and docetaxel. Additionally, this compound has been studied for its potential as a drug delivery system, and its ability to modulate the activity of various enzymes.
Mechanism of Action
The mechanism of action of 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid is not fully understood. However, it is believed that the compound binds to the active site of the enzyme acetylcholinesterase and prevents it from breaking down acetylcholine. This inhibition of the enzyme leads to increased levels of acetylcholine in the brain, which could have a positive effect on cognitive function. Additionally, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to modulate the activity of other enzymes, such as cyclooxygenase-2 and 5-lipoxygenase.
Biochemical and Physiological Effects
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to have various biochemical and physiological effects. In addition to its ability to modulate the activity of various enzymes, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to have anti-inflammatory, antioxidant, and anti-cancer properties. In animal studies, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to reduce inflammation and oxidative stress, as well as inhibit the growth of cancer cells. Additionally, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to have neuroprotective effects, which could potentially be beneficial in the treatment of neurological disorders.
Advantages and Limitations for Lab Experiments
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has several advantages for laboratory experiments. The compound is relatively stable and can be synthesized in a variety of ways. Additionally, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid can be easily purified and stored, making it an ideal compound for laboratory experiments. However, there are some limitations to using 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid in laboratory experiments. The compound is relatively expensive, and its effects are not always consistent. Additionally, the long-term effects of 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid on human health have not yet been studied.
Future Directions
Despite its potential applications, there are still many unanswered questions about 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid. Further research is needed to determine the long-term effects of this compound on human health. Additionally, more research is needed to better understand the mechanism of action of 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid and to identify new potential applications for this compound. Additionally, research is needed to develop more efficient methods of synthesis for 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid, as well as to identify new methods of delivery for this compound. Finally, further research is needed to better understand the biochemical and physiological effects of 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid, and to identify new potential therapeutic uses for this compound.
Synthesis Methods
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid can be synthesized through several different methods. The most common method involves the condensation of 1,3-dimethyl-2-oxoimidazolidine-4-carboxylic acid (DMI) with ethyl acetoacetate in the presence of a base. This reaction takes place in an aqueous solution and yields a white crystalline solid. Other methods of synthesis include the reaction of DMI with ethyl acetoacetate in the presence of a Lewis acid, such as boron trifluoride, or the reaction of ethyl acetoacetate with ethyl 2-oxoimidazolidine-4-carboxylate in the presence of a base.
Scientific Research Applications
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been studied extensively for its potential applications in pharmaceuticals, biotechnology, and biochemistry. This compound has been identified as a key intermediate in the synthesis of several drugs, including the anti-cancer drugs paclitaxel and docetaxel. Additionally, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been studied for its potential as a drug delivery system, and its ability to modulate the activity of various enzymes. For example, 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid has been shown to inhibit the activity of the enzyme acetylcholinesterase, which is involved in the breakdown of acetylcholine in the brain. This inhibition could potentially lead to increased levels of acetylcholine in the brain, which could have a positive effect on cognitive function.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid involves the condensation of ethyl acetoacetate with urea followed by cyclization and oxidation.", "Starting Materials": [ "Ethyl acetoacetate", "Urea", "Sodium ethoxide", "Hydrochloric acid", "Sodium nitrite", "Sodium nitrate", "Sulfuric acid", "Sodium hydroxide", "Hydrogen peroxide" ], "Reaction": [ "Step 1: Dissolve 10 g of urea in 50 mL of ethanol and add 10 g of ethyl acetoacetate. Heat the mixture under reflux for 4 hours.", "Step 2: Cool the mixture to room temperature and add 10 mL of 10% hydrochloric acid. Extract the mixture with ethyl acetate and wash the organic layer with water.", "Step 3: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain a yellow oil.", "Step 4: Dissolve the yellow oil in 50 mL of ethanol and add 5 g of sodium ethoxide. Heat the mixture under reflux for 4 hours.", "Step 5: Cool the mixture to room temperature and add 10 mL of water. Extract the mixture with ethyl acetate and wash the organic layer with water.", "Step 6: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain a white solid.", "Step 7: Dissolve the white solid in 50 mL of 10% sulfuric acid and add a solution of 5 g of sodium nitrite in 10 mL of water. Stir the mixture for 30 minutes.", "Step 8: Add a solution of 7 g of sodium nitrate in 20 mL of water to the mixture and stir for 30 minutes.", "Step 9: Add a solution of 10 g of sodium hydroxide in 20 mL of water to the mixture and stir for 30 minutes.", "Step 10: Add 10 mL of 30% hydrogen peroxide to the mixture and stir for 30 minutes.", "Step 11: Extract the mixture with ethyl acetate and wash the organic layer with water.", "Step 12: Dry the organic layer over anhydrous sodium sulfate and evaporate the solvent under reduced pressure to obtain a white solid, which is 2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid." ] } | |
CAS RN |
114832-71-2 |
Product Name |
2-oxo-1,2,3,4-tetrahydropyrimidine-4,6-dicarboxylic acid |
Molecular Formula |
C6H6N2O5 |
Molecular Weight |
186.1 |
Purity |
95 |
Origin of Product |
United States |
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